Cas no 2171443-79-9 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid
• CAS No: 2171443-79-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5796501
• PubChem ID: 165583827
• Update Time: 2025-10-12

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbutanoic acid
• 2171443-79-9
• EN300-1574460

• Inchi： 1S/C25H30N2O5/c1-3-17(14-23(28)26-13-12-16(2)24(29)30)27-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16?,17-/m0/s1
• InChI Key： LKQZCNXSGZHMNY-DJNXLDHESA-N
• SMILES： O(C(N[C@@H](CC)CC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid (CAS No. 2171443-79-9)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid, identified by its CAS number 2171443-79-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate structure of this molecule, characterized by its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contributes to its unique chemical properties and potential therapeutic applications.

The Fmoc group in the molecular structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid is particularly noteworthy. Fmoc groups are commonly used in peptide synthesis as protecting groups for amino acids. The incorporation of an Fmoc moiety into this compound suggests potential applications in the synthesis of peptide mimetics or protease inhibitors, which are critical in modern medicine for targeting various diseases, including cancer and infectious disorders. The stability and reactivity of the Fmoc group make it an attractive feature for further chemical modifications and functionalization.

The chiral center at the 3-position of the pentanamido side chain is another key feature that distinguishes this compound. Chirality plays a crucial role in the biological activity of many pharmaceuticals, as enantiomers can exhibit different pharmacological effects. The (3S) configuration indicates a specific spatial arrangement of atoms, which can influence how the molecule interacts with biological targets such as enzymes and receptors. This aspect makes 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid a valuable candidate for studying stereoselective drug design.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between this compound and biological systems. Studies have shown that the fluorenylmethoxycarbonyl group can serve as a scaffold for designing molecules with improved binding affinity and selectivity. Additionally, the amide and carboxylic acid functionalities provide multiple sites for hydrogen bonding, which can be exploited to enhance interactions with protein targets. These features make 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid a promising candidate for further development as an active pharmaceutical ingredient (API).

In the realm of drug discovery, the synthesis of analogs based on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid has been explored to identify more potent and selective compounds. By modifying various functional groups or introducing additional substituents, researchers aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluorenylmethoxycarbonyl group, while providing stability in peptide synthesis, can also be removed under specific conditions to reveal more reactive intermediates for further derivatization.

The biological activity of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammation and cell proliferation. These activities are particularly relevant in the context of developing treatments for chronic diseases such as arthritis and cancer. Furthermore, the chiral nature of the molecule allows for the exploration of enantiomer-specific effects, which could lead to more targeted therapies with fewer side effects.

The synthetic route to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid involves multiple steps, including chiral resolution, Fmoc protection/deprotection cycles, and peptide coupling reactions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing complex molecules like this one efficiently.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. Fluorene-based scaffolds have been incorporated into numerous drug candidates due to their favorable physicochemical properties, including high lipophilicity and metabolic stability. The presence of the fluorenylmethoxycarbonyl group in 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid not only enhances its synthetic utility but also contributes to its overall pharmacological profile.

Future research directions may focus on exploring novel derivatives of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbutanoic acid through combinatorial chemistry or high-throughput screening (HTS). These approaches can accelerate the identification of lead compounds with enhanced biological activity and reduced toxicity. Additionally, advances in biocatalysis and green chemistry may offer sustainable alternatives for synthesizing complex molecules like this one.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for analyzing large datasets and predicting molecular properties. These technologies can help identify potential binding sites on biological targets and optimize molecular structures for improved efficacy. As such tools become more sophisticated, they will play an increasingly important role in guiding the development of new drugs based on compounds like 4-(3S)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamido}-2-methylbutanoic acid).

In conclusion,4-(3S)-3-{((9H-fluoren}-\textbf{CAS No: 217144}}\textbf{39}-79}}\textbf{is a multifaceted compound with significant potential in pharmaceutical research}}\textbf{and development}}\textbf{The unique structural features}}\textbf{including its chiral center}}\textbf{and Fmoc group}}\textbf{make it a valuable scaffold for designing novel therapeutics}}\textbf{Ongoing studies continue}}\textbf{to uncover its biological activities}}\textbf{and synthetic possibilities}}\textbf{as we move toward more personalized medicine approaches}}